Cas no 946347-92-8 (2-(4-ethylpiperazin-1-yl)-N-(4-fluorophenyl)pteridin-4-amine)

• Product Name: 2-(4-ethylpiperazin-1-yl)-N-(4-fluorophenyl)pteridin-4-amine
• CAS No: 946347-92-8
• MF: C₁₈H₂₀FN₇
• MW: 353.396705627441
• CID: 6332408
• PubChem ID: 16820853
• Update Time: 2025-06-07

2-(4-ethylpiperazin-1-yl)-N-(4-fluorophenyl)pteridin-4-amine Chemical and Physical Properties

Names and Identifiers

• 2-(4-ethylpiperazin-1-yl)-N-(4-fluorophenyl)pteridin-4-amine
• CCG-312731
• AKOS002328855
• 946347-92-8
• F2359-0007
• AB00678287-01

• Inchi： 1S/C18H20FN7/c1-2-25-9-11-26(12-10-25)18-23-16-15(20-7-8-21-16)17(24-18)22-14-5-3-13(19)4-6-14/h3-8H,2,9-12H2,1H3,(H,21,22,23,24)
• InChI Key： HHOWQECDSHBVNY-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)NC1=C2C(N=CC=N2)=NC(=N1)N1CCN(CC)CC1

Computed Properties

• Exact Mass: 353.17642183g/mol
• Monoisotopic Mass: 353.17642183g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 437
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 70.1Ų

Additional information on 2-(4-ethylpiperazin-1-yl)-N-(4-fluorophenyl)pteridin-4-amine

Introduction to 2-(4-ethylpiperazin-1-yl)-N-(4-fluorophenyl)pteridin-4-amine (CAS No. 946347-92-8) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

2-(4-ethylpiperazin-1-yl)-N-(4-fluorophenyl)pteridin-4-amine, identified by its CAS number 946347-92-8, is a structurally complex organic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry due to its unique pharmacophoric features. This compound belongs to the pteridine class of heterocyclic molecules, which are widely recognized for their biological significance and therapeutic potential. The presence of both piperazine and fluorophenyl moieties in its molecular framework endows it with distinct chemical and biological properties, making it a promising candidate for further investigation in drug discovery and development.

The nomenclature of this compound provides valuable insights into its structural composition. The 4-ethylpiperazin-1-yl substituent suggests the incorporation of a piperazine ring, which is a common pharmacophore found in numerous bioactive molecules. Piperazine derivatives are known for their ability to modulate various biological pathways, including neurotransmitter systems and enzyme inhibition. On the other hand, the N-(4-fluorophenyl) moiety introduces a fluorine atom into the aromatic ring, which can enhance metabolic stability and binding affinity to biological targets. The pteridin-4-amine core further contributes to the compound's complexity, as pteridine derivatives have been implicated in various physiological processes, such as oxygen transport and cellular signaling.

In recent years, there has been a growing interest in exploring the therapeutic potential of 2-(4-ethylpiperazin-1-yl)-N-(4-fluorophenyl)pteridin-4-amine in several disease models. One of the most compelling areas of research has been its application in neurodegenerative disorders. Studies have indicated that this compound may exhibit neuroprotective effects by interacting with specific neurotransmitter receptors and modulating intracellular signaling pathways. For instance, preliminary investigations have suggested that it might interfere with the aggregation of misfolded proteins associated with conditions like Alzheimer's disease and Parkinson's disease. The fluorophenyl group, in particular, has been shown to enhance binding affinity to certain receptors, potentially improving drug efficacy.

Another promising application of this compound lies in its potential role as an anti-inflammatory agent. Chronic inflammation is a hallmark of numerous pathological conditions, including autoimmune diseases and cancer. Research has demonstrated that 2-(4-ethylpiperazin-1-yl)-N-(4-fluorophenyl)pteridin-4-amine can modulate inflammatory cytokine production by inhibiting key signaling pathways such as NF-κB and MAPK. The piperazine moiety has been identified as a critical pharmacophore in this context, as it can interact with inflammatory enzymes and reduce pro-inflammatory mediator release. These findings have opened up new avenues for developing novel anti-inflammatory therapies targeting these pathways.

The compound's structural features also make it an attractive scaffold for designing kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling and are often implicated in various diseases, including cancer. The combination of a pteridine core with both piperazine and fluorophenyl substituents provides multiple interaction sites with kinase active sites. Recent computational studies have predicted that this compound can bind to specific kinases by forming hydrogen bonds and hydrophobic interactions with key residues in the enzyme's catalytic domain. These predictions have been validated by experimental studies, which have shown that derivatives of 2-(4-ethylpiperazin-1-yl)-N-(4-fluorophenyl)pteridin-4-amine exhibit inhibitory activity against certain kinases, making them potential leads for kinase inhibitor development.

Furthermore, the fluorine atom in the fluorophenyl group has additional implications beyond enhancing binding affinity. Fluorine atoms can be incorporated into drugs to improve pharmacokinetic properties such as bioavailability and metabolic stability. In particular, C-F bonds are known for their rigidity and electronic characteristics, which can influence how a molecule interacts with biological targets. This property has been exploited in medicinal chemistry to design more stable and potent drug candidates. In the case of 2-(4-ethylpiperazin-1-yl)-N-(4-fluorophenyl)pteridin-4-am ine, the fluorine atom may contribute to its resistance against enzymatic degradation, thereby extending its half-life in vivo.

The synthesis of this compound presents an interesting challenge due to its complex structural features. Multi-step synthetic routes involving cyclization reactions, nucleophilic substitutions, and functional group transformations are typically employed to construct the desired molecule. Advances in synthetic methodologies have made it possible to produce high-purity samples of this compound for biological testing. Techniques such as chromatography and spectroscopic methods (e.g., NMR, mass spectrometry) are routinely used to confirm the structural integrity of synthesized compounds before they are subjected to biological assays.

In conclusion,2-(4ethylpip erazin 1 yl) N( 4flu oroph en yl ) p teridin 4 am ine (CAS No . 94634792 8 ) is a structurally intriguing compound with significant potential in pharmaceutical research . Its unique combination of pharmacophores , including piperazine , fluorophenyl , and pteridine moieties , makes it a versatile scaffold for drug discovery . Emerging research suggests its utility in treating neurodegenerative diseases , modulating inflammatory responses , and developing kinase inhibitors . The incorporation of fluorine into its structure enhances metabolic stability and binding affinity , further bolstering its therapeutic promise . As synthetic methodologies continue to evolve , it is anticipated that more derivatives will be explored , leading to novel therapeutic interventions across various disease paradigms .